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Abstract
Octanoic hydrazide, a derivative of octanoic acid, belongs to the hydrazide class of organic

compounds, which are noted for their wide-ranging biological activities and utility as synthetic

intermediates. This technical guide provides a comprehensive overview of the available

physicochemical data for octanoic hydrazide, detailed protocols for its synthesis, and an

exploration of the biological significance of the broader hydrazide and octanoic acid families.

Despite extensive searches of scientific literature and crystallographic databases, a solved

single-crystal structure of octanoic hydrazide is not publicly available. This document

therefore collates the existing knowledge to serve as a foundational resource for researchers in

medicinal chemistry and drug development, while also highlighting a key gap in the structural

characterization of this compound.

Introduction
Hydrazides are a class of organic compounds characterized by the presence of a hydrazine-

like functional group (-C(=O)NHNH2). They serve as crucial building blocks in the synthesis of

a variety of heterocyclic compounds and have garnered significant attention in medicinal

chemistry due to their diverse pharmacological properties.[1] Octanoic hydrazide, also known

as caprylic hydrazide, is the hydrazide derivative of octanoic acid, a medium-chain fatty acid.

The incorporation of the octanoyl moiety can influence the lipophilicity and, consequently, the

pharmacokinetic and pharmacodynamic properties of potential drug candidates.
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This guide aims to provide a detailed summary of the known properties and synthesis of

octanoic hydrazide. In the absence of a determined crystal structure, this document presents

the available data to facilitate future research, including potential crystallographic studies.

Physicochemical Properties of Octanoic Hydrazide
While a definitive crystal structure is not available, a range of physicochemical properties for

octanoic hydrazide has been reported. These data are essential for its handling, formulation,

and in silico modeling.

Property Value Reference

Molecular Formula C8H18N2O [2][3][4][5]

Molecular Weight 158.24 g/mol [2][3][4][5]

CAS Number 6304-39-8 [2][3][4][5]

Appearance White flake crystal or powder [2][4]

Melting Point 87-89 °C [2][3][4]

Boiling Point (Predicted) 301.8 °C at 760 mmHg [2][3]

Density (Predicted) 0.929 g/cm³ [2][4]

Solubility Soluble in Methanol [2][4]

LogP (Predicted) 2.428 [2]

Hydrogen Bond Donor Count 2 [2][3]

Hydrogen Bond Acceptor

Count
2 [2][3]

Rotatable Bond Count 6 [2][3]

Experimental Protocols: Synthesis of Hydrazides
The synthesis of hydrazides is typically achieved through the hydrazinolysis of esters. The

following is a general experimental protocol that can be adapted for the synthesis of octanoic
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hydrazide from an ester of octanoic acid (e.g., ethyl octanoate). A high-yield method has been

described in the patent literature.[6]

3.1. General Procedure for the Synthesis of Octanoic Hydrazide

Materials:

Ethyl octanoate (or other suitable octanoic acid ester)

Hydrazine hydrate (N2H4·H2O)

Ethanol (or other suitable solvent)

Procedure:

To a round-bottom flask equipped with a reflux condenser, add the octanoic acid ester and

the chosen solvent.

Add hydrazine hydrate to the mixture. The molar ratio of ester to hydrazine hydrate can be

optimized, with ratios of 1:1 to 1:1.5 often being effective.[6]

Heat the reaction mixture to reflux and maintain for a period of 0.5 to 2 hours.[6] The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, the solvent and any excess hydrazine hydrate can be

removed under reduced pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent, such

as ethanol, to yield the pure hydrazide.

3.2. Example of a High-Yield Synthesis of a Hydrazide

A patented method describes the preparation of hydrazides with yields exceeding 90%.[6] This

method involves heating the ester and hydrazine hydrate under reflux, followed by reactive

fractionation or reactive distillation to remove the alcohol byproduct and water, driving the

reaction to completion. The final product is then obtained by distillation under reduced

pressure.[6]
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Biological Significance and Potential Signaling
Pathways
While specific signaling pathways for octanoic hydrazide have not been elucidated, the

biological activities of the broader hydrazide class and the parent molecule, octanoic acid,

provide insights into its potential pharmacological relevance.

4.1. Biological Activities of Hydrazides

Hydrazide and their derivatives, hydrazones, are known to possess a wide spectrum of

biological activities, including:

Antimicrobial: Effective against various bacterial and fungal strains.[7][8]

Anti-inflammatory: Some hydrazide-hydrazones have shown potent anti-inflammatory

effects.[1]

Antitubercular: Isoniazid, a hydrazide, is a cornerstone drug in the treatment of tuberculosis.

[1][8]

Anticancer: Various hydrazide derivatives have been investigated for their antitumor

properties.[1]

Antiviral: Certain hydrazides have demonstrated activity against a range of viruses.[1]

4.2. Octanoic Acid and Cellular Signaling

Octanoic acid, as a medium-chain fatty acid, is known to influence cellular metabolism and

signaling. Studies have shown that octanoic acid can:

Impact the Akt-mTOR Axis: This pathway is central to cell growth, proliferation, and

metabolism. Octanoic acid has been shown to promote the phosphorylation of proteins

within this axis in hepatocytes.

Modulate Mitochondrial Biogenesis: Octanoic acid-enriched diets have been found to

improve endurance capacity in mice by activating the AMPK-PGC1α-TFAM pathway, leading

to an increase in mitochondria.[9]
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Exhibit Antimicrobial Properties: Octanoic acid itself has demonstrated broad-spectrum

antimicrobial activity and can inhibit biofilm formation.[10][11]

The combination of a hydrazide moiety with an octanoyl chain in octanoic hydrazide suggests

that it could be a promising scaffold for the development of novel therapeutic agents with a

unique pharmacological profile.

Visualizing Synthetic and Logical Workflows
5.1. General Workflow for Hydrazide Synthesis

The synthesis of hydrazides from esters is a fundamental transformation in organic chemistry.

The following diagram illustrates the general workflow.
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General workflow for the synthesis of octanoic hydrazide.
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Conclusion
Octanoic hydrazide remains a compound of interest due to the established biological activities

of the hydrazide functional group and the metabolic relevance of octanoic acid. While this guide

provides a thorough compilation of its known physicochemical properties and a general

synthesis protocol, the absence of a determined crystal structure is a significant knowledge

gap. The elucidation of its three-dimensional structure through single-crystal X-ray diffraction

would be invaluable for structure-based drug design and a deeper understanding of its

chemical reactivity and intermolecular interactions. Future research efforts should be directed

towards the crystallization of octanoic hydrazide to fully characterize this promising chemical

entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Structural Landscape of Octanoic
Hydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217089#crystal-structure-of-octanoic-hydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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